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Chemical Structures and Properties

The core difference lies in the glycol segment of the polymer chain. Butane-1,4-diol provides a longer, four-

carbon chain between ester groups, while ethylene glycol provides a shorter, two-carbon chain. This

structural difference significantly influences the physical and thermal properties of the resulting polyesters

[1].

The table below summarizes the typical properties of adipic acid-based polyester polyols with a molecular

weight of 2000, a common benchmark.

Polyester Structure
Solidification Point
(°C)

Viscosity at 75°C
(mPa.s)

Adipic Acid + Ethylene Glycol 52 540

Adipic Acid + 1,4-Butanediol 56 670

Adipic Acid + Ethylene Glycol + 1,4-Butanediol
(mixed)

17 625

Data compiled from a reference on polyester polyols [1].
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Key Insights from the Data:

Crystallinity: The higher solidification point of the pure BDO-based polyester (56°C) compared to the
EG-based one (52°C) indicates a greater tendency to crystallize, which often translates to better

mechanical strength in the final polyurethane material [1].
Flexibility: Polyesters made with longer-chain glycols like BDO (and 1,6-hexanediol) impart greater

flexibility and improved hydrolytic stability to the resulting polyurethane, as the polymer chain
becomes less polar [1].

Processability: The mixture of EG and BDO results in a significantly lower solidification point and a
moderate viscosity. This is a common industrial practice to reduce crystallinity and improve

processability for specific applications [1].

Synthesis and Experimental Protocols

The synthesis of these aliphatic polyester polyols follows a classic two-step melt polycondensation method,

which can be adapted for both EG and BDO.

General Synthesis Workflow

The following diagram outlines the general process for synthesizing these polyesters:
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Charge Reactants:
Adipic Acid, Glycol (BDO or EG),

Catalyst (e.g., TBT)

Esterification Reaction
(Temperature: 150-220 °C)

Remove Condensation Water

Reach Esterification Endpoint
(Water yield ~90% of theoretical)

Begin Polycondensation
(High Vacuum: <100 Pa)
Temperature: 220-250 °C

Polycondensation Endpoint
(Maximum stirrer power)

Discharge Polymer Melt
and Cool

Click to download full resolution via product page

Materials: The typical monomers are adipic acid and the chosen diol (1,4-butanediol or ethylene
glycol). An excess of diol (e.g., an alcohol-to-acid molar ratio of 1.4:1) is used to control the
molecular weight [1] [2]. Common catalysts include tetrabutyl titanate (TBT) or stannous octanoate

(Sn(Oct)) [1] [2].
Esterification: The reactants are heated, typically between 150°C and 220°C, under an inert

atmosphere like nitrogen. The condensation water is continuously removed to drive the reaction
forward. The endpoint is often determined when the amount of water collected reaches about 90% of
the theoretical yield [1] [2].
Polycondensation: After the esterification stage, a polycondensation catalyst (e.g., stannous

octanoate) may be added. The reaction is placed under high vacuum (<100 Pa) and the temperature
may be increased (e.g., to 240-250°C). This step removes excess glycol and builds the molecular
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weight of the polymer. The reaction is stopped when the melt viscosity reaches a maximum, indicated

by the agitator's power consumption [1] [2].

Performance and Application Comparison

The choice between BDO and EG-based polyesters is dictated by the required performance in the final

product, such as a polyurethane.

Performance
Characteristic

Butane-1,4-diol (BDO) Based Ethylene Glycol (EG) Based

Mechanical
Properties

Higher tensile strength, tear strength,
and abrasion resistance [1].

Good mechanical properties, but
generally inferior to BDO-based

versions [1].

Crystallinity High, leading to harder materials [1]. High, but can be modified [1].

Low-Temperature
Flexibility

Good [1]. Less flexible compared to longer-chain
glycols [1].

Hydrolytic Stability Moderate; susceptible to hydrolysis
without stabilizers [1].

Lower than BDO-based; more
sensitive to hydrolysis [1].

Key Applications PU Elastomers, shoe soles, coatings
requiring high mechanical strength [1].

Flexible foams, coatings, and as a
component in mixed diol systems [1].

Application Context:

Copolymerization: Both BDO and EG are key components in important biodegradable copolyesters.
For instance, Poly(butylene adipate-co-terephthalate) (PBAT), which uses BDO, is a commercially

successful, flexible biodegradable plastic used in films and packaging [2].
Biomedical Uses: Polyesters derived from adipic acid and glycerol (a trialcohol) are extensively

researched for biomedical applications like tissue engineering and drug delivery, highlighting the
versatility of adipic acid-based polymers [3].

Conclusion and Selection Guide
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To summarize the selection criteria:

Choose a Butane-1,4-diol-based polyester when your priority is achieving high mechanical
strength, crystallinity, and toughness in applications like high-performance elastomers or rigid

coatings.
Choose an Ethylene Glycol-based polyester for applications where a lower viscosity is
beneficial for processing, or when used in combination with other diols (like BDO) to fine-tune the
crystallinity and melting point of the polymer for flexible foams or specific coatings.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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